Cas no 1477587-40-8 (4-(1-Aminoethyl)-2,3-dimethylphenol)

• Product Name: 4-(1-Aminoethyl)-2,3-dimethylphenol
• CAS No: 1477587-40-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5708250
• PubChem ID: 82266494
• Update Time: 2025-05-26

4-(1-Aminoethyl)-2,3-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINOETHYL)-2,3-DIMETHYLPHENOL
• 1477587-40-8
• EN300-1277196
• 4-(1-Aminoethyl)-2,3-dimethylphenol

• Inchi： 1S/C10H15NO/c1-6-7(2)10(12)5-4-9(6)8(3)11/h4-5,8,12H,11H2,1-3H3
• InChI Key： OBGIFRRNJHYCQJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1C)C(C)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 4-(1-Aminoethyl)-2,3-dimethylphenol

Comprehensive Analysis of 4-(1-Aminoethyl)-2,3-dimethylphenol (CAS No. 1477587-40-8): Properties, Applications, and Innovations

4-(1-Aminoethyl)-2,3-dimethylphenol (CAS 1477587-40-8) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This phenol derivative, characterized by an aminoethyl group at the para position and two methyl substituents on the aromatic ring, exhibits versatile reactivity. Its molecular formula C₁₀H₁₅NO and moderate polarity make it valuable for designing drug intermediates, particularly in central nervous system (CNS) targeting molecules, aligning with current trends in neuropharmacology and precision medicine.

Recent studies highlight the compound's role in chiral synthesis, as the 1-aminoethyl moiety introduces stereochemical complexity. Researchers are exploring its potential in asymmetric catalysis and ligand design, addressing growing demands for enantioselective transformations in green chemistry. The 2,3-dimethylphenol backbone contributes to enhanced stability against oxidative degradation, a property critical for long-acting formulations—a hot topic in sustained-release drug development.

In material sciences, 1477587-40-8 serves as a building block for functional polymers. Its phenolic OH group enables polymerization via oxidative coupling, while the amino group facilitates crosslinking or surface modification. This dual functionality responds to industry needs for smart coatings and bioadhesive materials, particularly in medical device engineering where antimicrobial surfaces are prioritized.

The compound's structure-activity relationship (SAR) is under investigation for GPCR-targeted therapeutics, coinciding with increased Google searches for "phenol-based bioactive compounds." Its balanced lipophilicity (predicted LogP ~2.1) makes it suitable for blood-brain barrier penetration studies, a trending research area in neurodegenerative disease treatment. Analytical methods like HPLC-UV and LC-MS are commonly employed for purity assessment, reflecting laboratory professionals' frequent queries about "phenolic compound analysis techniques."

Environmental considerations drive innovation in 1477587-40-8 synthesis. Recent patents disclose microwave-assisted and flow chemistry approaches to reduce solvent waste, addressing sustainability concerns prominent in green chemistry discussions. The compound's biodegradability profile is being evaluated using OECD 301 protocols, responding to regulatory focus on eco-friendly chemicals.

From a commercial perspective, 4-(1-Aminoethyl)-2,3-dimethylphenol suppliers emphasize cGMP compliance and high-throughput purification capabilities. Market analysts note rising demand from contract research organizations (CROs) working on next-generation antidepressants and dopamine modulators, topics frequently searched in conjunction with "phenethylamine derivatives."

Quality control standards for CAS 1477587-40-8 typically require ≥98% purity (HPLC), with strict limits on isomeric impurities. Advanced characterization techniques like 2D-NMR and X-ray crystallography are employed to confirm stereochemistry, reflecting the pharmaceutical industry's emphasis on structural elucidation—a subject generating substantial academic literature and search traffic.

Future applications may exploit the compound's metal-chelating properties for diagnostic imaging agents, particularly in PET tracer development. This aligns with growing interest in "multifunctional phenolic compounds" and "theranostic agents" across scientific databases and search engines. Ongoing structure optimization studies focus on enhancing water solubility through prodrug strategies or salt formation—key terms in formulation science queries.

In conclusion, 4-(1-Aminoethyl)-2,3-dimethylphenol represents a compelling case study in molecular innovation, bridging pharmaceutical needs and advanced material requirements. Its evolving applications demonstrate how traditional phenolic chemistry adapts to contemporary challenges in targeted therapy and sustainable manufacturing, making CAS 1477587-40-8 a compound of enduring scientific and commercial relevance.